![molecular formula C12H17FN2O2S B1387915 1-[2-Fluoro-4-(methylsulfonyl)phenyl]-3-methylpiperazine CAS No. 914637-61-9](/img/structure/B1387915.png)
1-[2-Fluoro-4-(methylsulfonyl)phenyl]-3-methylpiperazine
Overview
Description
“1-[2-Fluoro-4-(methylsulfonyl)phenyl]-3-methylpiperazine” is a chemical compound with the molecular formula C12H17FN2O2S and a molecular weight of 272.34 . It is a derivative of piperazine, a six-membered ring containing two nitrogen atoms at opposite positions in the ring .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a piperazine ring substituted with a methyl group at one nitrogen atom and a 2-fluoro-4-(methylsulfonyl)phenyl group at the other . The InChI code for this compound is 1S/C12H17FN2O2S/c1-18(16,17)10-3-4-12(11(13)9-10)15-7-2-5-14-6-8-15/h3-4,9,14H,2,5-8H2,1H3 .
Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” include a molecular weight of 272.34 and a density of 1.2±0.1 g/cm3 . The boiling point is 457.8±45.0 °C at 760 mmHg .
Mechanism of Action
Target of Action
It is known that similar compounds with an indole nucleus have been found to bind with high affinity to multiple receptors , which could suggest a similar mechanism for this compound.
Mode of Action
Compounds with similar structures have been found to possess various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . This suggests that this compound may interact with its targets in a way that modulates these biological activities.
Biochemical Pathways
Similar compounds have been found to affect cell division by inhibiting polo-like kinase 4 (plk4), which regulates cell mitosis and centriole duplication . This suggests that this compound may have a similar effect on these biochemical pathways.
Pharmacokinetics
The compound’s molecular weight (27234) and density (12±01 g/cm3) suggest that it may have good bioavailability .
Result of Action
Similar compounds have been found to have potent antiviral activities, with ic50 values ranging from 04 to 21 μg/mL against Coxsackie B4 virus . This suggests that this compound may have similar molecular and cellular effects.
Action Environment
The compound’s boiling point (4578±450 °C at 760 mmHg) and flash point (2307±287 °C) suggest that it may be stable under a wide range of environmental conditions .
Advantages and Limitations for Lab Experiments
1-[2-Fluoro-4-(methylsulfonyl)phenyl]-3-methylpiperazine is a useful tool for scientific research due to its ability to interact with a wide range of biological targets. It is also relatively easy to synthesize and is relatively stable in aqueous solutions. However, this compound is relatively expensive, and its effects can be difficult to reproduce in the lab.
Future Directions
The potential applications of 1-[2-Fluoro-4-(methylsulfonyl)phenyl]-3-methylpiperazine are numerous, and there are many potential future directions for research. Possible future directions include studying the effects of this compound on other biological targets, such as ion channels and G-protein coupled receptors. It could also be used to study the effects of environmental factors on cellular processes, as well as to study the effects of drugs on the human body. Additionally, this compound could be used to study the mechanism of action of various drugs, and to study the effects of various drugs on the human body. Finally, this compound could be used to study the effects of various drugs on the nervous system, as well as to study the biochemical and physiological effects of various compounds.
Scientific Research Applications
1-[2-Fluoro-4-(methylsulfonyl)phenyl]-3-methylpiperazine has been used in a variety of scientific research applications. It has been used to study the effects of various drugs on the human body, as well as to study the biochemical and physiological effects of various compounds. This compound has also been used to study the mechanism of action of various drugs, and to study the effects of various environmental factors on cellular processes.
Safety and Hazards
properties
IUPAC Name |
1-(2-fluoro-4-methylsulfonylphenyl)-3-methylpiperazine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17FN2O2S/c1-9-8-15(6-5-14-9)12-4-3-10(7-11(12)13)18(2,16)17/h3-4,7,9,14H,5-6,8H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GIUNKEHKYNKZGE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CN(CCN1)C2=C(C=C(C=C2)S(=O)(=O)C)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17FN2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.34 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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